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Compound of Interest

Compound Name: Ethyl 3-benzoylacrylate

Cat. No.: B098982 Get Quote

Application Notes and Protocols for Ethyl 3-
benzoylacrylate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of Ethyl 3-
benzoylacrylate (CAS No. 17450-56-5). The information is intended to minimize risks and

ensure a safe laboratory environment.

Hazard Identification and Classification
Ethyl 3-benzoylacrylate is classified as a hazardous substance. It is crucial to understand its

potential dangers before handling.[1][2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

H302: Harmful if swallowed.[4]
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H311: Toxic in contact with skin.[4]

H317: May cause an allergic skin reaction.[4][5]

H411: Toxic to aquatic life with long lasting effects.[4]

Signal Word: Warning[1][2][6]

Pictograms:

Exclamation Mark (!)

Corrosion (for serious eye damage in some classifications)[5][7]

Health Hazard (for skin sensitization and potential genetic defects in some classifications)[5]

[7]

Environment (in some classifications)[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 3-benzoylacrylate is provided

below.
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Property Value Reference

Molecular Formula C₁₂H₁₂O₃ [8]

Molecular Weight 204.22 g/mol [6][8]

Appearance Clear yellow liquid [9]

Boiling Point 184-185 °C / 25 mmHg [6][9]

Density 1.112 g/mL at 25 °C [6][9]

Flash Point 113 °C (235.4 °F) - closed cup [6]

Refractive Index n20/D 1.543 [6]

Solubility

Sparingly soluble in water;

soluble in common organic

solvents.

Safe Handling and Storage
Adherence to proper handling and storage procedures is essential to prevent exposure and

accidents.

Engineering Controls
Work in a well-ventilated area.[1] A chemical fume hood is recommended for all procedures

involving this substance.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE)
The following PPE must be worn when handling Ethyl 3-benzoylacrylate:
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PPE Type Specification Reference

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN166 (EU) or NIOSH (US).

[1][2]

Skin Protection

Chemical-impermeable gloves

(inspect before use). Wear

impervious clothing and a lab

coat to prevent skin contact.

[1][2][4]

Respiratory Protection

A full-face respirator with a

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges should be

used if exposure limits are

exceeded, if irritation is

experienced, or as a

precaution.

[1][4]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][4]

Avoid breathing mist, gas, or vapors.[1][4]

Wash hands thoroughly after handling.[1][2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage Procedures
Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1][2]

Store apart from incompatible materials such as acids, bases, and reducing agents.[10]
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Emergency Procedures
First Aid Measures

Exposure Route First Aid Protocol Reference

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is

difficult, give oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[1]

Skin Contact

Immediately take off all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.

[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][3]

Spill Response Protocol
In the event of a spill, follow the procedure outlined below.
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Ethyl 3-benzoylacrylate Spill Response

Spill Occurs

Alert personnel and evacuate immediate area if necessary

Don appropriate PPE:
- Respirator

- Chemical goggles
- Impermeable gloves

- Lab coat

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Carefully collect absorbed material into a
 closable, labeled hazardous waste container

Decontaminate the spill area with soap and water

Dispose of waste and contaminated PPE
 according to institutional and local regulations

Restock spill kit and report incident

Click to download full resolution via product page

Caption: Workflow for responding to a spill of Ethyl 3-benzoylacrylate.
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Disposal Procedures
All waste containing Ethyl 3-benzoylacrylate must be treated as hazardous waste.

Chemical Waste: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[4] The material can be disposed of by removal to a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[2] Do not let the product enter

drains.[1][2]

Contaminated Packaging: Dispose of as unused product.[4] Containers can be triple rinsed

(or equivalent) and offered for recycling or reconditioning.[2] Alternatively, puncture the

packaging to make it unusable for other purposes before disposal.[2]

Experimental Protocol: Synthesis of Ethyl 3-
benzoylacrylate
This protocol is a representative example of a synthetic procedure involving Ethyl 3-
benzoylacrylate. All work should be conducted in a chemical fume hood while wearing the

appropriate PPE.

Materials and Equipment
Three-necked flask

Reflux condenser and water separator

Heating mantle

Magnetic stirrer

Separatory funnel

Rotary evaporator

Starting materials (e.g., enalapril intermediate synthesis mother liquor containing precursors)

Catalyst (e.g., DMAP or aniline trifluoromethanesulfonate)
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Organic solvent (e.g., ethyl acetate or dichloromethane)

Water (for washing)

Procedure
Solvent Removal: Charge a three-necked flask with the starting material mixture. Heat the

flask under reflux to remove ethanol and water using a water separator.

Catalysis and Reaction: Cool the flask, then add the organic solvent (e.g., ethyl acetate) and

the catalyst (e.g., DMAP). Heat the mixture to reflux (approximately 80-110 °C) and maintain

for 2-6 hours.

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and wash with water.

Isolation: Separate the organic layer. Concentrate the organic solvent using a rotary

evaporator to yield the crude Ethyl 3-benzoylacrylate.

Purification (if necessary): The crude product can be further purified by methods such as

column chromatography or distillation under reduced pressure.
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Synthesis of Ethyl 3-benzoylacrylate Workflow

Setup Apparatus
(3-necked flask, condenser)

Charge flask with starting materials

Heat to reflux to remove
water and ethanol

Cool and add organic solvent
and catalyst

Heat to reflux for 2-6 hours

Cool to room temperature

Aqueous Work-up:
Wash with water in separatory funnel

Isolate organic layer

Concentrate with rotary evaporator

Crude Ethyl 3-benzoylacrylate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Ethyl 3-benzoylacrylate.
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Toxicology and Ecological Information
Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[3][4]

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Ecological Information: Toxic to aquatic life with long-lasting effects.[3][4] Discharge into the

environment must be avoided.[1][2] Data on persistence, degradability, and bioaccumulative

potential are largely unavailable.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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